Cas no 583039-75-2 (3-Pyridinecarbonitrile, 5-bromo-2-chloro-6-(4-methoxyphenyl)-)

• Product Name: 3-Pyridinecarbonitrile, 5-bromo-2-chloro-6-(4-methoxyphenyl)-
• CAS No: 583039-75-2
• MF: C₁₃H₈BrClN₂O
• MW: 323.572421073914
• CID: 1609861
• Update Time: 2024-08-30

3-Pyridinecarbonitrile, 5-bromo-2-chloro-6-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-bromo-2-chloro-6-(4-methoxyphenyl)-

• Inchi： 1S/C13H8BrClN2O/c1-18-10-4-2-8(3-5-10)12-11(14)6-9(7-16)13(15)17-12/h2-6H,1H3
• InChI Key： OTEAVRZNECKSTC-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=CC=C(OC)C=C2)=C(Br)C=C1C#N

Computed Properties

• Exact Mass: 321.95094

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 406.7±45.0 °C(Predicted)
• PSA: 45.91
• pka: -5.20±0.25(Predicted)